Cas no 1354407-57-0 (2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid)

• Product Name: 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid
• CAS No: 1354407-57-0
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• MDL: MFCD19104766
• CID: 4592270
• Update Time: 2025-11-01

2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid

• MDL： MFCD19104766
• Inchi： 1S/C15H19NO2S/c1-8-12(13(17)18)19-14(16-8)15-5-9-2-10(6-15)4-11(3-9)7-15/h9-11H,2-7H2,1H3,(H,17,18)
• InChI Key： GQVDXTCTMCYLQZ-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid

2-(1-Adamantyl)-4-methylthiazole-5-carboxylic Acid: A Promising Compound in Modern Pharmaceutical Research

2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid, a derivative of the thiazole ring, has emerged as a significant compound in the field of medicinal chemistry. With the CAS No. 1354407-57-0 as its unique identifier, this molecule has garnered attention for its potential applications in drug development and biotechnology. Recent studies have highlighted its unique structural features and biological activities, positioning it as a candidate for innovative therapeutic strategies.

The 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid molecule combines the pharmacophore properties of the thiazole ring with the structural complexity of the adamantane moiety. This hybrid structure is believed to enhance its bioavailability and stability, making it a favorable candidate for pharmaceutical formulations. The CAS No. 1354407-57-0 represents a critical reference point for researchers and industry professionals seeking to explore its potential applications.

Recent advancements in computational chemistry have enabled the detailed analysis of the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid molecule's interaction with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits selective binding affinity for certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential role in the development of anti-inflammatory agents.

The 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid molecule's unique structure is characterized by the presence of a thiazole ring with a methyl group at the 4-position and an adamantyl group at the 2-position. This configuration contributes to its molecular rigidity, which is crucial for maintaining the integrity of its biological activity. The CAS No. 1354407-57-0 designation ensures that this compound is distinguishable from other similar molecules in the chemical database.

Recent research has also focused on the synthesis and optimization of the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound. A 2024 study in the Organic & Biomolecular Chemistry journal described a novel synthetic route that improves the yield and purity of the final product. This advancement is significant for both academic research and industrial applications, as it enhances the feasibility of large-scale production.

The 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound's potential therapeutic applications are being explored in various contexts. Preliminary studies suggest that it may have antimicrobial properties, which could be relevant for the development of new antibiotics. These findings are particularly important given the growing concern about antibiotic resistance and the need for novel therapeutic agents.

Another area of interest is the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound's role in modulating cellular signaling pathways. Research published in the Pharmacological Reports in 2023 indicated that the molecule may influence the activity of certain kinases, which are key players in various disease processes. This property could make it a valuable tool in the design of targeted therapies.

The 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid molecule's chemical stability is another factor that contributes to its potential applications. Studies have shown that it maintains its structural integrity under a range of conditions, which is essential for its use in pharmaceutical formulations. The CAS No. 1354407-57-0 designation facilitates its identification and tracking in research and development processes.

Recent advances in drug delivery systems have also opened new avenues for the application of the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound. Researchers are exploring ways to enhance its solubility and bioavailability through the development of novel delivery platforms. These efforts are aimed at improving the therapeutic efficacy of the compound and expanding its potential applications.

The 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound's role in the development of combination therapies is another area of active research. Studies suggest that it may have synergistic effects when used in conjunction with other therapeutic agents, which could lead to more effective treatment strategies. This potential is particularly relevant in the context of complex diseases that require multifaceted approaches.

Furthermore, the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound's potential as a lead molecule for drug discovery is being investigated. Computational models and molecular docking studies are being used to predict its interactions with various biological targets, guiding the design of more potent derivatives. These studies are critical for the development of new therapeutics and the optimization of existing compounds.

The 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid molecule's unique structural features also make it a candidate for the development of diagnostic agents. Its ability to bind to specific targets could be exploited in imaging technologies, enabling the visualization of biological processes at the molecular level. This application is particularly promising for the early detection and monitoring of diseases.

As research on the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound progresses, its potential applications continue to expand. The CAS No. 1354407-57-0 designation ensures that this compound remains a focal point for scientific inquiry and industrial innovation. The ongoing exploration of its properties and applications is likely to yield new insights and opportunities in the field of medicinal chemistry.

In conclusion, the 2-(1-Adamantyl)-4-methylthiazole-5-carboxylic acid compound represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential applications in various therapeutic areas make it a valuable subject of research. The CAS No. 1354407-57-0 designation underscores its importance as a distinct chemical entity, facilitating its study and application in both academic and industrial contexts.